Cas no 2728727-37-3 (1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-)

• Product Name: 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-
• CAS No: 2728727-37-3
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5805682
• PubChem ID: 165590310
• Update Time: 2025-07-15

1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-
• (2S,3R)-3-(tert-Butoxy)-1-(tert-butoxycarbonyl)azetidine-2-carboxylic acid
• EN300-37084937
• 2728727-37-3
• (2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid

• Inchi： 1S/C13H23NO5/c1-12(2,3)18-8-7-14(9(8)10(15)16)11(17)19-13(4,5)6/h8-9H,7H2,1-6H3,(H,15,16)/t8-,9+/m1/s1
• InChI Key： YKLNULGKYIWMBK-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC(C)(C)C)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 376.0±42.0 °C(Predicted)
• pka: 3.62±0.40(Predicted)

Additional information on 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-

Introduction to 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)- and Its Significance in Modern Chemical Research

The compound with the CAS number 2728727-37-3, identified as 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including azetidine rings and ester functionalities, makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the field of drug discovery has seen a surge in interest towards molecules that exhibit unique stereochemical configurations. The specific stereochemistry of (2S,3R)-configuration in this compound is particularly noteworthy, as it can influence the molecule's interactions with biological targets. This stereochemical purity is often a critical factor in determining the efficacy and selectivity of pharmacological agents. The synthesis of such chiral compounds requires meticulous attention to detail and advanced synthetic methodologies.

The azetidinedicarboxylic acid core is a well-studied motif in medicinal chemistry. Its cyclic structure provides a rigid framework that can be exploited to develop molecules with enhanced binding affinity to biological receptors. Additionally, the ester groups attached to the molecule offer opportunities for further derivatization, allowing chemists to fine-tune the physicochemical properties of the compound. These properties are crucial for determining factors such as solubility, permeability, and metabolic stability—key parameters in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with various biological targets. For instance, studies suggest that derivatives of azetidine can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The (2S,3R)-configuration may play a pivotal role in modulating these interactions, making it a promising candidate for further investigation.

The dimethylethoxy and tert-butyl ester groups present in this compound contribute to its stability and reactivity profile. These groups are often incorporated into drug candidates to enhance their shelf life and improve their pharmacokinetic properties. The dimethylethoxy group can serve as a leaving group in subsequent chemical transformations, while the tert-butyl ester provides steric hindrance that can influence binding interactions. Such structural features are meticulously designed to optimize the compound's performance in both preclinical and clinical settings.

Current research in medicinal chemistry increasingly emphasizes the importance of green chemistry principles. The synthesis of 2728727-37-3 exemplifies this trend by employing methodologies that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored to develop more sustainable synthetic routes. These efforts align with global initiatives to promote environmentally responsible chemical research and development.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for instance, functionalized azetidine derivatives have been explored as monomers for polymer synthesis. The unique structural motifs present in this molecule could inspire novel materials with tailored properties. Such interdisciplinary approaches highlight the broad utility of compounds like 1,2-Azetidinedicarboxylic acid, 3-(1,1-dimethylethoxy)-, 1-(1,1-dimethylethyl) ester, (2S,3R)-.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The combination of advanced synthetic chemistry and computational biology has opened new avenues for drug discovery. This compound serves as a testament to the power of these interdisciplinary approaches in uncovering novel therapeutic agents. Its unique structure and stereochemistry make it a compelling subject for future research endeavors.

In conclusion,2728727-37-3 represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and functional groups offer numerous opportunities for further exploration. By leveraging cutting-edge synthetic techniques and computational tools， researchers can unlock its full potential， paving the way for innovative treatments and materials with far-reaching implications.